Cas no 1227607-00-2 (5-(Pyridin-3-yl)pyridine-3-acetonitrile)

• Product Name: 5-(Pyridin-3-yl)pyridine-3-acetonitrile
• CAS No: 1227607-00-2
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 4913605
• Update Time: 2025-06-08

5-(Pyridin-3-yl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-yl)pyridine-3-acetonitrile

• Inchi： 1S/C12H9N3/c13-4-3-10-6-12(9-15-7-10)11-2-1-5-14-8-11/h1-2,5-9H,3H2
• InChI Key： SEXWSHVQSNJARO-UHFFFAOYSA-N
• SMILES： N1C=C(CC#N)C=C(C=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.1
• Topological Polar Surface Area: 49.6

Additional information on 5-(Pyridin-3-yl)pyridine-3-acetonitrile

Recent Advances in the Study of 5-(Pyridin-3-yl)pyridine-3-acetonitrile (CAS: 1227607-00-2) in Chemical Biology and Pharmaceutical Research

The compound 5-(Pyridin-3-yl)pyridine-3-acetonitrile (CAS: 1227607-00-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine and acetonitrile functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5-(Pyridin-3-yl)pyridine-3-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a potent inhibitor of protein kinases involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding affinity of this compound with specific kinase domains, revealing its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, 5-(Pyridin-3-yl)pyridine-3-acetonitrile has been investigated for its antimicrobial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibitory effects against multidrug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a novel antibiotic scaffold.

Another area of interest is the compound's application in neurological research. A recent preprint in ChemRxiv (2024) explored its neuroprotective effects in models of neurodegenerative diseases. The findings indicated that 5-(Pyridin-3-yl)pyridine-3-acetonitrile could modulate oxidative stress pathways, thereby protecting neuronal cells from damage. This opens new avenues for developing therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and optimization of 5-(Pyridin-3-yl)pyridine-3-acetonitrile have also been a focus of recent research. A study in Organic Process Research & Development (2023) presented a scalable and cost-effective synthetic route for this compound, emphasizing its industrial applicability. The researchers optimized reaction conditions to achieve high yields and purity, which is crucial for large-scale pharmaceutical production.

Despite these advancements, challenges remain in the clinical translation of 5-(Pyridin-3-yl)pyridine-3-acetonitrile. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed in future studies. However, the compound's diverse biological activities and synthetic accessibility make it a promising candidate for further investigation.

In conclusion, 5-(Pyridin-3-yl)pyridine-3-acetonitrile (CAS: 1227607-00-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential to contribute to the development of novel therapeutics. Continued research efforts are warranted to fully exploit its therapeutic potential and overcome existing challenges.